Cas no 1805658-50-7 (4-Cyano-2-difluoromethoxy-5-methylbenzenesulfonyl chloride)

• Product Name: 4-Cyano-2-difluoromethoxy-5-methylbenzenesulfonyl chloride
• CAS No: 1805658-50-7
• MF: C₉H₆ClF₂NO₃S
• MW: 281.663647174835
• CID: 5006970
• Update Time: 2025-05-28

4-Cyano-2-difluoromethoxy-5-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-difluoromethoxy-5-methylbenzenesulfonyl chloride

• Inchi： 1S/C9H6ClF2NO3S/c1-5-2-8(17(10,14)15)7(16-9(11)12)3-6(5)4-13/h2-3,9H,1H3
• InChI Key： BRJVBAOUKFUOOE-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C)C(C#N)=CC=1OC(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 414
• XLogP3: 2.9
• Topological Polar Surface Area: 75.5

Additional information on 4-Cyano-2-difluoromethoxy-5-methylbenzenesulfonyl chloride

Comprehensive Overview of 4-Cyano-2-difluoromethoxy-5-methylbenzenesulfonyl chloride (CAS No. 1805658-50-7)

4-Cyano-2-difluoromethoxy-5-methylbenzenesulfonyl chloride (CAS No. 1805658-50-7) is a specialized sulfonyl chloride derivative with significant applications in pharmaceutical and agrochemical research. This compound is characterized by its unique molecular structure, featuring a cyano group, a difluoromethoxy moiety, and a methyl substituent on the benzene ring. Its versatility in organic synthesis makes it a valuable intermediate for developing novel bioactive molecules.

The growing demand for fluorinated compounds in drug discovery has positioned 4-Cyano-2-difluoromethoxy-5-methylbenzenesulfonyl chloride as a key building block. Researchers are increasingly exploring its potential in designing enzyme inhibitors and receptor modulators, particularly in the context of metabolic diseases and inflammation. The difluoromethoxy group enhances metabolic stability, a feature highly sought after in modern medicinal chemistry.

In the agrochemical sector, this compound has garnered attention for its role in synthesizing crop protection agents. The sulfonyl chloride functionality allows for efficient derivatization, enabling the creation of compounds with tailored properties for pest control. Recent studies highlight its utility in developing herbicides and fungicides with improved environmental profiles.

From a synthetic chemistry perspective, CAS No. 1805658-50-7 offers intriguing possibilities for cross-coupling reactions and nucleophilic substitutions. The electron-withdrawing cyano group adjacent to the sulfonyl chloride creates a reactive site amenable to diverse transformations. This reactivity profile aligns with current trends in green chemistry, where efficient, atom-economical processes are prioritized.

The compound's physicochemical properties, including its solubility profile and thermal stability, make it particularly suitable for high-throughput screening applications. Pharmaceutical companies are leveraging these characteristics in drug candidate optimization programs, especially for targets requiring fluorine-containing pharmacophores. The presence of both fluorine and nitrile functionalities in a single molecule provides unique opportunities for molecular interactions.

Analytical characterization of 4-Cyano-2-difluoromethoxy-5-methylbenzenesulfonyl chloride typically involves advanced techniques such as NMR spectroscopy and mass spectrometry. These methods confirm the structural integrity and purity of the compound, which is crucial for research applications. Recent advancements in analytical chemistry have enabled more precise quantification of such complex molecules.

Storage and handling recommendations for this compound emphasize protection from moisture, as the sulfonyl chloride group is sensitive to hydrolysis. Proper storage conditions ensure the material maintains its reactivity for synthetic applications. These considerations are particularly important for researchers working with air-sensitive reagents in modern laboratory settings.

The commercial availability of CAS No. 1805658-50-7 has expanded in recent years, reflecting its growing importance in chemical research. Suppliers typically offer the compound in various purity grades to meet different research needs. Quality control measures have become increasingly stringent to support the compound's use in regulated applications.

Future research directions for this compound may explore its potential in material science applications, particularly in the development of specialty polymers. The combination of fluorine and sulfonyl functionalities could impart unique properties to polymeric materials, opening new avenues in advanced materials research.

In conclusion, 4-Cyano-2-difluoromethoxy-5-methylbenzenesulfonyl chloride represents an important tool for researchers across multiple disciplines. Its structural features and reactivity profile continue to inspire innovative applications in both life sciences and materials development. As synthetic methodologies evolve, this compound is likely to play an increasingly prominent role in cutting-edge chemical research.